Cas no 951322-05-7 (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline)

• Product Name: 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline
• CAS No: 951322-05-7
• MF: C₁₅H₁₈BNO₂
• MW: 255.119924068451
• CID: 1122914
• PubChem ID: 71307613
• Update Time: 2025-04-20

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline
• 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ISOQUINOLINE
• SCHEMBL15400071
• Isoquinoline-3-boronic acid, pinacol ester
• 951322-05-7
• J-510644

• Inchi： 1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)13-9-11-7-5-6-8-12(11)10-17-13/h5-10H,1-4H3
• InChI Key： BJQJCIUHVRCTIN-UHFFFAOYSA-N
• SMILES： O1B(C2C=C3C=CC=CC3=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 255.1430590g/mol
• Monoisotopic Mass: 255.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų